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Compound of Interest

Compound Name: Methomyl oxime

CAS No.: 13749-94-5

Cat. No.: B029340

Get Quote

Executive Summary
Methomyl oxime (S-methyl-N-hydroxythioacetimidate, CAS 10533-67-2) is the critical

intermediate in the synthesis of carbamate insecticides such as Methomyl and Thiodicarb. The

purity of this oxime directly dictates the yield, safety, and stability of the final API. Crude

methomyl oxime synthesis—typically via the chlorination of acetaldoxime followed by

thioesterification—often yields a product contaminated with sodium salts, unreacted

acetaldoxime, and thermal degradation byproducts.

This guide provides two validated protocols for the purification of methomyl oxime: a Green

Aqueous Recrystallization (suitable for scale-up) and a Solvent Extraction/Crystallization (for

high-purity analytical standards). It emphasizes thermal safety, as thio-oximes exhibit

exothermic decomposition profiles that require strict temperature control.

Physicochemical Profile & Solubility Logic
Understanding the solubility differential is key to the purification strategy. Methomyl oxime
exhibits a steep solubility curve in water, making it ideal for cooling crystallization, whereas its
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high solubility in polar organics (methanol, ethyl acetate) allows for efficient extraction from

saline reaction matrices.

Property Data Application Logic

Chemical Name
S-methyl-N-

hydroxythioacetimidate
Target Molecule

CAS Number 10533-67-2 Verification ID

Molecular Weight 105.16 g/mol Stoichiometry calculations

Melting Point 94–97 °C
Purity indicator (Sharp range =

Pure)

Solubility (Water) Moderate (Cold) / High (Hot)
Basis for Protocol 1 (Aqueous

Recrystallization)

Solubility (EtOAc) High
Basis for Protocol 2

(Extraction)

Solubility (Toluene) Low (Cold) Potential anti-solvent

Thermal Stability Unstable >100 °C
CRITICAL: Drying temp must

be <50 °C

Protocol 1: Aqueous Recrystallization (Industrial
Standard)
This method leverages the high temperature coefficient of solubility of methomyl oxime in

water. It is the preferred method for removing inorganic salts (NaCl) generated during

synthesis.

Reagents & Equipment
Solvent: Deionized Water (pH adjusted to 6.5–7.0).

Adsorbent: Activated Carbon (e.g., Norit SX Ultra) for color removal.
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Equipment: Jacketed glass reactor or flask with mechanical stirring, vacuum filtration setup,

vacuum oven.

Step-by-Step Procedure
Dissolution:

Charge crude methomyl oxime into the reactor.

Add Deionized Water (ratio: ~1.5 to 2.0 mL water per gram of crude solid).

Heat the mixture to 55–60 °C. Do not exceed 65 °C to prevent thermal degradation.

Stir until the solid is completely dissolved.

Adsorption (Optional but Recommended):

Add Activated Carbon (1–3% w/w relative to crude mass).

Stir at 55–60 °C for 15–20 minutes.

Mechanism:[1][2][3][4][5] Carbon removes oligomeric impurities and colored byproducts

that can catalyze decomposition.

Hot Filtration:

Filter the hot solution through a pre-heated Büchner funnel or filter press to remove carbon

and insoluble mechanical impurities.

Tip: Pre-heating the funnel prevents premature crystallization in the filter stem.

Crystallization:

Transfer filtrate to a clean crystallization vessel.

Slow Cooling: Cool the solution to room temperature (20–25 °C) over 60 minutes.

Chilling: Further cool the slurry to 0–5 °C and hold for 1–2 hours.
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Observation: White, needle-like crystals should precipitate.

Isolation:

Filter the cold slurry under vacuum.

Wash the filter cake with a small volume of ice-cold water (0 °C) to displace mother liquor

containing dissolved salts.

Drying:

Dry the wet cake in a vacuum oven at 40–45 °C.

Safety: Ensure vacuum is applied before heating. Monitor for any exotherms.

Protocol 2: Solvent Extraction & Crystallization
(High Purity)
For analytical standards or when the crude contains high levels of water-soluble organic

impurities, an organic phase extraction followed by crystallization is superior.

Step-by-Step Procedure
Extraction:

Dissolve/suspend crude material in water (if not already in aqueous solution).

Extract the aqueous phase 3 times with Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

Note: Methomyl oxime partitions preferentially into the organic phase, leaving salts in the

water.

Drying & Concentration:

Dry the combined organic layers over Anhydrous Magnesium Sulfate (

). Filter.
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Concentrate the filtrate on a rotary evaporator at <40 °C under reduced pressure until a

supersaturated solution is obtained (approx. 1/4 of original volume).

Anti-Solvent Crystallization:

While stirring the concentrated EtOAc solution, slowly add n-Heptane or Hexane (Anti-

solvent) dropwise.

Stop addition when persistent turbidity is observed.

Cool the mixture to 0–5 °C to maximize yield.

Filtration:

Collect the high-purity crystals via filtration.

Dry under vacuum at ambient temperature.

Process Visualization
Workflow Diagram: Aqueous Recrystallization
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Figure 1: Step-by-step logic for the aqueous recrystallization of Methomyl Oxime.
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Process Safety & Thermal Stability
WARNING: Oximes and thio-imidates are potentially thermally unstable.

Decomposition: Methomyl oxime can undergo exothermic decomposition releasing toxic

gases (

,

,

) if heated excessively.

DSC Screening: It is strongly recommended to run a Differential Scanning Calorimetry (DSC)

scan on the crude material.

Safe Operating Limit: Maintain process temperatures at least 100 K below the DSC onset

temperature (typically onset is >150 °C, so <50 °C is safe).

pH Control: Ensure the aqueous solution is neutral (pH 6–7). Acidic conditions can hydrolyze

the oxime; alkaline conditions can lead to degradation.

Analytical Validation (HPLC)
To verify the purity of the recrystallized product, use the following HPLC method adapted for

polar thio-compounds.
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Parameter Condition

Column
C18 Reverse Phase (e.g., Agilent Zorbax

Eclipse Plus, 4.6 x 150 mm, 5 µm)

Mobile Phase A Water + 0.1% Formic Acid

Mobile Phase B Acetonitrile (MeCN)

Flow Rate 1.0 mL/min

Gradient
0-2 min: 5% B (Isocratic)2-10 min: 5% → 60%

B10-12 min: 60% → 95% B

Detection
UV @ 235 nm (Max absorption for

thioacetimidate)

Retention Time
Methomyl Oxime elutes earlier than Methomyl

due to higher polarity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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